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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085 Get Quote

An In-depth Technical Guide to C.I. Direct Yellow
44
This technical guide provides a comprehensive overview of the chemical and physical

properties, applications, and relevant methodologies associated with C.I. Direct Yellow 44.

The information is intended for researchers, scientists, and professionals in drug development

and related fields who utilize dyes and staining agents in their work.

Core Chemical and Physical Properties
Direct Yellow 44 is a versatile anionic azo dye known for its vibrant yellow hue and good

lightfastness.[1][2] It is primarily used in the dyeing of cellulosic materials.

Synonyms and Identifiers
A variety of synonyms and chemical identifiers are used to refer to Direct Yellow 44 across

different industries and regions.
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Identifier Type Value

C.I. Name Direct Yellow 44

C.I. Number 29000[1][3][4][5]

CAS Number 8005-52-5[1][4][5][6]

Synonyms
Direct Fast Yellow GC, Sirius Yellow GC, Direct

Yellow L4G, Solophenyl Yellow 5GL[1][2][4][7]

Molecular Formula C27H20N6Na2O8S[1][6][8]

Molecular Weight 634.53 g/mol [1][4][6][8]

Physical and Chemical Data
Property Value

Appearance Yellow to brown powder[1][4][8]

Solubility
Soluble in water (60 g/L at 90°C), slightly

soluble in alcohol[3][8]

Lightfastness 5 (on a scale of 1 to 8)[3][5]

Washing Fastness 4[5]

Applications of Direct Yellow 44
Direct Yellow 44 is utilized in a range of applications owing to its affinity for cellulosic and

proteinaceous substrates.

Textile Industry: The primary application is in the dyeing of cotton, viscose, silk, and wool.[3]

[4][8]

Pulp and Paper Industry: It is used for the coloration of paper products.[3][4]

Biological Staining: In laboratory settings, it can be used as a biological stain, particularly in

histology for visualizing cellular structures.[1][2]
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Other Applications: It also finds use in the dyeing of leather and as a component in inks.[3][4]

Experimental Methodologies
While specific, validated experimental protocols for Direct Yellow 44 are not extensively

detailed in publicly available literature, the following sections provide general procedures based

on the applications of similar direct dyes.

General Protocol for Dyeing Cotton Fabric
This procedure outlines the fundamental steps for dyeing cellulosic fibers like cotton with direct

dyes such as Direct Yellow 44.

Dye Bath Preparation: Prepare a dye bath by making a paste of the required amount of

Direct Yellow 44 with a small amount of cold water. Add boiling water to dissolve the dye

completely. Add 0.5% to 1% soda ash (sodium carbonate) to the dye bath.[7]

Dyeing Process: Immerse the cotton fabric in the dye bath at approximately 40°C. Run the

material for 15-20 minutes.[7]

Exhaustion: Gradually add 5% to 20% of common salt (sodium chloride) to the dye bath in

installments. The amount of salt depends on the desired shade depth. Raise the temperature

to a boil and maintain for 45-60 minutes to ensure proper dye exhaustion.[7]

Rinsing and After-treatment: After dyeing, the fabric is rinsed thoroughly to remove unfixed

dye. An after-treatment with a dye-fixing agent can be employed to improve wash fastness.

Exemplary Protocol for Histological Staining (based on
Sirius Red)
Given that Direct Yellow 44 is a direct dye, a staining protocol similar to that of Sirius Red

(another direct dye used for collagen staining) can be adapted. Researchers should optimize

concentrations and incubation times for their specific applications.

Deparaffinization and Hydration: Deparaffinize tissue sections in xylene and rehydrate

through a graded series of ethanol to distilled water.
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Nuclear Staining (Optional): Stain the nuclei with a suitable hematoxylin solution and blue in

Scott's tap water substitute.

Direct Dye Staining: Immerse the slides in a 0.1% solution of Direct Yellow 44 in a saturated

picric acid solution for 1 hour. This allows for the demonstration of collagen fibers.

Dehydration and Mounting: Quickly dehydrate the sections through graded alcohols, clear in

xylene, and mount with a resinous mounting medium.

Visualizing Logical and Experimental Workflows
Classification of Direct Yellow 44
The following diagram illustrates the classification of Direct Yellow 44 within the broader

context of chemical dyes.

Classification of Direct Yellow 44
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Caption: Hierarchical classification of Direct Yellow 44.

Experimental Workflow for Textile Dyeing
The diagram below outlines a typical workflow for the application of Direct Yellow 44 in textile

dyeing.

Experimental Workflow: Textile Dyeing
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Caption: A typical workflow for dyeing textiles with Direct Yellow 44.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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